Cas no 110729-74-3 (3-hydroxy-5-phenylpent-4-enenitrile)

3-hydroxy-5-phenylpent-4-enenitrile structure
110729-74-3 structure
Product Name:3-hydroxy-5-phenylpent-4-enenitrile
CAS No:110729-74-3
MF:C11H11NO
MW:173.211142778397
CID:1194931
PubChem ID:10931907
Update Time:2025-04-20

3-hydroxy-5-phenylpent-4-enenitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Pentenenitrile, 3-hydroxy-5-phenyl-, (4E)-
    • 3-hydroxy-5-phenylpent-4-enenitrile
    • 110729-74-3
    • EN300-1868875
    • Inchi: 1S/C11H11NO/c12-9-8-11(13)7-6-10-4-2-1-3-5-10/h1-7,11,13H,8H2/b7-6+
    • InChI Key: WEHZRPSWGSRWCV-VOTSOKGWSA-N
    • SMILES: OC(CC#N)/C=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 173.08413
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.02
  • LogP: 1.97438

3-hydroxy-5-phenylpent-4-enenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1868875-0.05g
3-hydroxy-5-phenylpent-4-enenitrile
110729-74-3
0.05g
$660.0 2023-09-18
Enamine
EN300-1868875-0.1g
3-hydroxy-5-phenylpent-4-enenitrile
110729-74-3
0.1g
$691.0 2023-09-18
Enamine
EN300-1868875-0.25g
3-hydroxy-5-phenylpent-4-enenitrile
110729-74-3
0.25g
$723.0 2023-09-18
Enamine
EN300-1868875-0.5g
3-hydroxy-5-phenylpent-4-enenitrile
110729-74-3
0.5g
$754.0 2023-09-18
Enamine
EN300-1868875-1.0g
3-hydroxy-5-phenylpent-4-enenitrile
110729-74-3
1g
$785.0 2023-06-03
Enamine
EN300-1868875-2.5g
3-hydroxy-5-phenylpent-4-enenitrile
110729-74-3
2.5g
$1539.0 2023-09-18
Enamine
EN300-1868875-5.0g
3-hydroxy-5-phenylpent-4-enenitrile
110729-74-3
5g
$2277.0 2023-06-03
Enamine
EN300-1868875-10.0g
3-hydroxy-5-phenylpent-4-enenitrile
110729-74-3
10g
$3376.0 2023-06-03
Enamine
EN300-1868875-1g
3-hydroxy-5-phenylpent-4-enenitrile
110729-74-3
1g
$785.0 2023-09-18
Enamine
EN300-1868875-5g
3-hydroxy-5-phenylpent-4-enenitrile
110729-74-3
5g
$2277.0 2023-09-18
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent